Cas no 1514030-72-8 (3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}butanoic acid)

• Product Name: 3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}butanoic acid
• CAS No: 1514030-72-8
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 6387758
• PubChem ID: 165610479
• Update Time: 2025-06-09

3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}butanoic acid
• 1514030-72-8
• 3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}butanoic acid
• EN300-1761379

• Inchi： 1S/C12H14N2O2/c1-8(6-11(15)16)10-7-14(2)12-9(10)4-3-5-13-12/h3-5,7-8H,6H2,1-2H3,(H,15,16)
• InChI Key： MXMPRTFMBCPGON-UHFFFAOYSA-N
• SMILES： OC(CC(C)C1=CN(C)C2C1=CC=CN=2)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}butanoic acid

3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}butanoic acid (CAS No. 1514030-72-8): A Comprehensive Overview

3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}butanoic acid (CAS No. 1514030-72-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The molecular structure of 3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}butanoic acid is characterized by a pyrrolopyridine core fused with a butanoic acid moiety. The presence of the methyl group at the 1-position of the pyrrolopyridine ring and the carboxylic acid group at the butanoic acid chain contributes to its distinct chemical properties and biological activities. Recent studies have highlighted the importance of these structural features in modulating various biological pathways.

In terms of its chemical synthesis, 3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}butanoic acid can be synthesized through a multi-step process involving the coupling of a pyrrolopyridine derivative with a suitable butanoic acid precursor. The synthesis typically involves palladium-catalyzed cross-coupling reactions, which are well-established methods in organic synthesis for forming carbon-carbon bonds. These synthetic routes have been optimized to achieve high yields and purity, making the compound readily available for further research and development.

The biological activity of 3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}butanoic acid has been extensively studied in various in vitro and in vivo models. One of the key areas of interest is its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. Studies have shown that 3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}butanoic acid exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its anti-inflammatory properties, 3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}butanoic acid has also shown promise in cancer research. Cancer cells often exhibit dysregulated signaling pathways that promote cell proliferation and survival. Research has demonstrated that this compound can selectively target these pathways, leading to cell cycle arrest and apoptosis in various cancer cell lines. For instance, it has been shown to inhibit the PI3K/AKT/mTOR signaling pathway, which is frequently activated in many types of cancer.

In addition to its direct effects on cancer cells, 3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}butanoic acid also exhibits neuroprotective properties. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by the progressive loss of neurons and cognitive decline. Studies have shown that this compound can protect neurons from oxidative stress and prevent the aggregation of toxic proteins such as β-amyloid and α-synuclein. These findings suggest that 3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}butanoic acid may have therapeutic potential in treating neurodegenerative diseases.

The pharmacokinetic properties of 3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}butanoic acid have also been investigated to assess its suitability as a drug candidate. Preclinical studies have shown that it has favorable oral bioavailability and a reasonable half-life, making it suitable for systemic administration. However, further optimization may be required to improve its pharmacokinetic profile for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}butanoic acid in various therapeutic indications. Early-phase trials have demonstrated promising results, with patients showing significant improvements in disease symptoms and quality of life. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}butanoic acid (CAS No. 1514030-72-8) is a promising compound with diverse biological activities that make it an attractive candidate for drug development. Its unique structural features contribute to its potent anti-inflammatory, anti-cancer, and neuroprotective effects. Ongoing research and clinical trials will further elucidate its therapeutic potential and pave the way for new treatments in various diseases.